Cas no 1807127-33-8 (4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide)

4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide is a halogenated pyridine derivative featuring a difluoromethyl group, hydroxyl substituent, and sulfonamide functionality. This compound is of interest in medicinal and agrochemical research due to its versatile reactivity, particularly in cross-coupling reactions facilitated by the iodine substituent. The presence of both electron-withdrawing (sulfonamide, difluoromethyl) and electron-donating (hydroxy) groups enhances its potential as a building block for designing bioactive molecules. Its structural features may contribute to improved metabolic stability and binding affinity in target applications. The compound's well-defined heterocyclic core also makes it valuable for exploring structure-activity relationships in pharmaceutical or crop protection agent development.
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide structure
1807127-33-8 structure
Product Name:4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide
CAS No:1807127-33-8
MF:C6H5F2IN2O3S
MW:350.081779241562
CID:4887230
Update Time:2025-05-22

4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide
    • Inchi: 1S/C6H5F2IN2O3S/c7-5(8)3-2(12)1-11-6(9)4(3)15(10,13)14/h1,5,12H,(H2,10,13,14)
    • InChI Key: BLLJJOFHABWSKY-UHFFFAOYSA-N
    • SMILES: IC1C(=C(C(F)F)C(=CN=1)O)S(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 321
  • XLogP3: 0.4
  • Topological Polar Surface Area: 102

4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029029948-250mg
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide
1807127-33-8 95%
250mg
$980.00 2022-03-31
Alichem
A029029948-500mg
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide
1807127-33-8 95%
500mg
$1,634.45 2022-03-31
Alichem
A029029948-1g
4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide
1807127-33-8 95%
1g
$3,184.50 2022-03-31

Additional information on 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide

Recent Advances in the Study of 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide (CAS: 1807127-33-8)

The compound 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide (CAS: 1807127-33-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic challenges and innovative approaches to obtaining 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide. Researchers have developed novel catalytic methods to introduce the difluoromethyl group, which is known to enhance the metabolic stability and bioavailability of pharmaceutical compounds. The iodopyridine moiety, in particular, has been explored as a versatile handle for further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

In terms of biological activity, preliminary investigations suggest that 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide exhibits promising inhibitory effects against specific enzyme targets involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against sulfotransferases, which play a critical role in hormone regulation and xenobiotic metabolism. These findings open new avenues for the development of targeted therapies for diseases such as cancer and autoimmune disorders.

Furthermore, the compound's sulfonamide group has been identified as a key pharmacophore, contributing to its binding affinity and selectivity. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide and its biological targets, facilitating the design of more potent analogs. These structural insights are crucial for optimizing the compound's pharmacokinetic and pharmacodynamic properties.

Despite these advancements, challenges remain in the clinical translation of 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide. Issues such as solubility, toxicity, and off-target effects need to be addressed through comprehensive preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the compound's progression into clinical trials.

In conclusion, 4-(Difluoromethyl)-5-hydroxy-2-iodopyridine-3-sulfonamide represents a promising scaffold for drug discovery, with its multifaceted biological activities and potential for structural optimization. Continued research into its mechanism of action and therapeutic applications will be essential for realizing its full potential in the treatment of various diseases. This brief underscores the importance of interdisciplinary collaboration and innovative synthetic strategies in advancing the field of chemical biology and medicinal chemistry.

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd